![molecular formula C14H25Cl4N5 B6191362 2-{5-[(piperazin-1-yl)methyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine tetrahydrochloride CAS No. 2648940-77-4](/img/no-structure.png)
2-{5-[(piperazin-1-yl)methyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine tetrahydrochloride
Description
The compound “2-{5-[(piperazin-1-yl)methyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine tetrahydrochloride” is a benzodiazole derivative with a piperazine group attached. Benzodiazoles are heterocyclic aromatic organic compounds and piperazine is a cyclic organic compound that consists of a six-membered ring containing two nitrogen atoms .
Mechanism of Action
The mechanism of action of this compound would depend on its intended use. Both benzodiazoles and piperazines are found in a variety of pharmaceuticals, where they can have a range of effects. For example, some benzodiazoles are used as tranquilizers, while some piperazines are used as antihistamines .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{5-[(piperazin-1-yl)methyl]-1H-1,3-benzodiazol-2-yl}ethan-1-amine tetrahydrochloride' involves the reaction of 2-aminobenzophenone with piperazine, followed by reduction of the resulting imine with sodium borohydride. The resulting amine is then reacted with ethyl bromoacetate to form the corresponding ester, which is hydrolyzed to the carboxylic acid. The acid is then reacted with ethylenediamine to form the desired compound, which is then converted to the tetrahydrochloride salt.", "Starting Materials": [ "2-aminobenzophenone", "piperazine", "sodium borohydride", "ethyl bromoacetate", "ethyl acetate", "sodium hydroxide", "ethylenediamine", "hydrochloric acid" ], "Reaction": [ "2-aminobenzophenone is reacted with piperazine in ethyl acetate to form the imine intermediate", "The imine intermediate is reduced with sodium borohydride to form the corresponding amine", "The amine is reacted with ethyl bromoacetate in ethyl acetate to form the corresponding ester", "The ester is hydrolyzed with sodium hydroxide to form the carboxylic acid", "The carboxylic acid is reacted with ethylenediamine in ethanol to form the desired compound", "The desired compound is converted to the tetrahydrochloride salt with hydrochloric acid" ] } | |
CAS RN |
2648940-77-4 |
Molecular Formula |
C14H25Cl4N5 |
Molecular Weight |
405.2 |
Purity |
0 |
Origin of Product |
United States |
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